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Compound of Interest

Compound Name: Magnesium iodide, octahydrate

Cat. No.: B12349052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of magnesium iodide octahydrate, a

compound with niche but important applications in chemical synthesis and research. This

document outlines its chemical and physical properties, details its synthesis, and explores its

applications, particularly within the realm of organic chemistry.

Core Properties and Data
Magnesium iodide octahydrate is the hydrated form of magnesium iodide, with the chemical

formula MgI₂·8H₂O.[1][2][3][4] It presents as a white crystalline solid that is highly soluble in

water.[1][3] A key characteristic is its instability in the air at room temperature, where it tends to

decompose and turn brown due to the release of elemental iodine.[1]

Below is a summary of the key quantitative data for magnesium iodide octahydrate:
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Property Value Reference

CAS Number 7790-31-0 [1][2][3][4][5]

Molecular Formula MgI₂·8H₂O [1][2][3][4]

Molecular Weight 422.236 g/mol [1][2][3][4][6]

Appearance White crystalline solid [1][3]

Density 2.098 g/cm³ [1][2][7][8]

Melting Point 41 °C (decomposes) [1][2][5]

Solubility in Water 81 g/100 mL (at 20 °C) [1][2][5]

Crystal Structure Orthorhombic [1][2][6][9]

Experimental Protocols: Synthesis of Magnesium
Iodide
Magnesium iodide can be synthesized through several methods. The most common laboratory

preparations involve the reaction of magnesium compounds with hydroiodic acid or the direct

reaction of the elements.

Protocol 2.1: Synthesis from Magnesium Oxide

This method involves the neutralization of magnesium oxide with hydroiodic acid.

Materials: Magnesium oxide (MgO), Hydroiodic acid (HI), distilled water, crystallizing dish.

Procedure:

Carefully add a stoichiometric amount of magnesium oxide to a solution of hydroiodic acid

with constant stirring. The reaction is as follows: MgO + 2HI → MgI₂ + H₂O.[1][6]

Continue stirring until the magnesium oxide is completely dissolved.

Gently heat the resulting solution to concentrate it.
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Allow the concentrated solution to cool slowly in a crystallizing dish.

Magnesium iodide octahydrate crystals will form upon cooling.

Filter the crystals and dry them under vacuum to prevent decomposition.

Protocol 2.2: Synthesis from Magnesium Carbonate

This protocol is similar to the one above but uses magnesium carbonate as the starting

material.

Materials: Magnesium carbonate (MgCO₃), Hydroiodic acid (HI), distilled water.

Procedure:

Slowly add magnesium carbonate to hydroiodic acid. This reaction will produce carbon

dioxide gas. The reaction is: MgCO₃ + 2HI → MgI₂ + CO₂ + H₂O.[1][6]

Once the effervescence ceases and all the magnesium carbonate has reacted, gently heat

the solution to drive off the remaining CO₂ and to concentrate the solution.

Cool the solution to allow for the crystallization of magnesium iodide octahydrate.

Isolate the crystals by filtration and dry them appropriately.

Protocol 2.3: Anhydrous Synthesis

For applications requiring the anhydrous form, the synthesis must be conducted in a moisture-

free environment.

Materials: Magnesium metal powder, elemental iodine (I₂), anhydrous diethyl ether.

Procedure:

In a completely dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen),

combine magnesium metal powder and elemental iodine.

Add anhydrous diethyl ether as a solvent.[1]
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The reaction between magnesium and iodine will proceed to form magnesium iodide.

Once the reaction is complete, the anhydrous magnesium iodide can be isolated by

removing the solvent under vacuum.

Applications in Synthesis
While magnesium iodide has limited large-scale commercial applications, it is a valuable

reagent in organic synthesis.[1][10]

Baylis-Hillman Reaction: The use of magnesium iodide in the Baylis-Hillman reaction has

been shown to favor the formation of (Z)-vinyl compounds.[1]

Demethylation: It can be used for the demethylation of certain aromatic methyl ethers.[1]

Precursor for other Iodides: Magnesium iodide serves as a starting material for the

preparation of other inorganic iodides, such as mercury iodide and silver iodide, through salt

metathesis reactions.[11]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis of magnesium iodide and its role as a precursor.
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Synthesis of Magnesium Iodide Octahydrate

Reactants

Process

Product

Magnesium Oxide (MgO)

Reaction in Aqueous Solution
(MgO + 2HI -> MgI2 + H2O)

Hydroiodic Acid (HI)

Heating to Concentrate Solution

Cooling for Crystallization

Magnesium Iodide Octahydrate
(MgI2·8H2O)

Click to download full resolution via product page

Caption: Synthesis of Magnesium Iodide Octahydrate.
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Application of Magnesium Iodide as a Precursor

Reactants

Products

Magnesium Iodide (MgI2)

Mercury(II) Iodide (HgI2)

 + HgCl2

Silver Iodide (AgI)

 + AgNO3

Mercury(II) Chloride (HgCl2) Silver Nitrate (AgNO3)

Click to download full resolution via product page

Caption: Role of MgI₂ in Synthesizing Other Iodides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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